(2-Chlorophenyl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone

• IUPAC Name: (2-chlorophenyl)-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]methanone
• InChI: InChI=1S/C16H15ClN2O2/c17-15-6-2-1-5-14(15)16(20)19-9-12(10-19)11-21-13-4-3-7-18-8-13/h1-8,12H,9-11H2
• InChI Key: ITSVPDKRJDJIJU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC=C2Cl)COC3=CN=CC=C3
• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol

Description

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. This can include its reactivity with other compounds and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, and stability. Spectroscopic properties might also be included.

Mechanism of Action

If the compound is a drug or has some biological activity, this would involve studying how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. It might also include information on how to handle and store the compound safely.